Cas no 656306-74-0 (3',5'-difluoro-[1,1'-biphenyl]-3-carbaldehyde)

• Product name: 3',5'-difluoro-[1,1'-biphenyl]-3-carbaldehyde
• CAS No: 656306-74-0
• MF: C₁₃H₈OF₂
• MW: 218.19882
• CID: 502797
• PubChem ID: 11171985

3',5'-difluoro-[1,1'-biphenyl]-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxaldehyde,3',5'-difluoro-
• 3-(3,5-difluorophenyl)benzaldehyde
• 3',5'-DIFLUOROBIPHENYL-3-CARBALDEHYDE
• LogP
• 3',5'-difluoro-[1,1'-biphenyl]-3-carbaldehyde
• DTXSID80457614
• NCGC00373969-01
• CS-0454620
• A835165
• A1-14584
• SCHEMBL411724
• CHEMBL124242
• FT-0644822
• 656306-74-0

• MDL： MFCD06858705
• Inchi： InChI=1S/C13H8F2O/c14-12-5-11(6-13(15)7-12)10-3-1-2-9(4-10)8-16/h1-8H
• InChI Key： DCCUWDBZWCZMFU-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)C2=CC(=CC(=C2)F)F)C=O

Computed Properties

• Exact Mass: 218.05400
• Monoisotopic Mass: 218.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.44430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives